CARYOPHYLLENE [t(-)]

• Molecular Formula: C14H22
• Molecular Weight: 190.32 g/mol
• IUPAC Name: (1S,8R)-5,9,9-trimethyl-2-methylidenebicyclo[6.2.0]dec-4-ene
• InChI: InChI=1S/C14H22/c1-10-5-7-11(2)12-9-14(3,4)13(12)8-6-10/h5,12-13H,2,6-9H2,1,3-4H3/t12-,13-/m1/s1
• InChI Key: INOSMXBKABLUIL-CHWSQXEVSA-N
• Isomeric SMILES: CC1=CCC(=C)[C@H]2CC([C@@H]2CC1)(C)C
• Canonical SMILES: CC1=CCC(=C)C2CC(C2CC1)(C)C

Description

It is notable for having a cyclobutane ring and a trans-double bond in a nine-membered ring, both of which are rare in nature .

Preparation Methods

Synthetic Routes and Reaction Conditions: Caryophyllene can be synthesized through various methods, including the extraction from natural sources such as clove oil, cinnamon leaves, copaiba balsam, and basil . The extraction process typically involves steam distillation or solvent extraction followed by purification using chromatographic techniques .

Industrial Production Methods: Industrial production of caryophyllene often involves the extraction from plant materials followed by purification. The process is optimized to ensure high yield and purity of the compound. For example, β-caryophyllene can be isolated from clove extracts using gas chromatography methods that have been validated for their accuracy and precision .

Chemical Reactions Analysis

Types of Reactions: Caryophyllene undergoes various chemical reactions, including oxidation, reduction, and substitution .

Common Reagents and Conditions:

Oxidation: Caryophyllene can be oxidized using reagents such as ozone (O₃) and nitrate radicals (NO₃) under controlled temperature conditions.

Reduction: Reduction reactions can be carried out using hydrogen gas (H₂) in the presence of a catalyst such as palladium on carbon (Pd/C).

Substitution: Substitution reactions often involve halogenation using reagents like bromine (Br₂) or chlorine (Cl₂).

Major Products:

Oxidation Products: Caryophyllene oxide, which is formed by the addition of an oxygen atom to the caryophyllene molecule.

Reduction Products: Reduced forms of caryophyllene, which may include various hydrogenated derivatives.

Substitution Products: Halogenated derivatives of caryophyllene, such as bromocaryophyllene or chlorocaryophyllene.

Scientific Research Applications

Caryophyllene has a wide range of scientific research applications due to its unique chemical structure and biological activities :

Chemistry: Used as a platform for obtaining compounds of various structures, including biologically active compounds.

Biology: Studied for its role in plant defense mechanisms and its interactions with other plant metabolites.

Medicine: Exhibits anti-inflammatory, analgesic, and anticancer properties.

Industry: Used in the formulation of fragrances, flavors, and as an additive in food and cosmetic products.

Mechanism of Action

Caryophyllene exerts its effects primarily through its interaction with the cannabinoid receptor type 2 (CB2 receptor) . It binds to the CB2 receptor with high affinity, leading to the activation of various signaling pathways that mediate its anti-inflammatory and analgesic effects . Additionally, caryophyllene has been shown to inhibit the activity of key inflammatory mediators such as inducible nitric oxide synthase (iNOS), interleukin 1 beta (IL-1β), and tumor necrosis factor-alpha (TNF-α) .

Comparison with Similar Compounds

Caryophyllene is often compared with other sesquiterpenes such as humulene and isocaryophyllene .

Isocaryophyllene: The cis double bond isomer of caryophyllene, which differs in its chemical structure and biological properties.

Uniqueness: Caryophyllene is unique due to its ability to act as a full agonist of the CB2 receptor without affecting the cannabinoid receptor type 1 (CB1 receptor), which is associated with psychoactive effects . This makes it a promising candidate for therapeutic applications without the risk of psychoactive side effects.

References